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Compound of Interest

Compound Name: 2,4,5-Tribromophenol

Cat. No.: B077500

Essential Safety and Handling Guide for 2,4,5-
Tribromophenol

Disclaimer: Specific safety and toxicological data for 2,4,5-Tribromophenol is limited in
publicly available resources. The information for the structural isomer, 2,4,6-Tribromophenol, is
more comprehensive. This guide provides the available information for 2,4,5-Tribromophenol
and supplements it with data for 2,4,6-Tribromophenol as a precautionary reference. It is
imperative that a comprehensive, substance-specific risk assessment is conducted before
handling 2,4,5-Tribromophenol.

This guide is intended for researchers, scientists, and drug development professionals,
providing immediate and essential safety protocols, operational plans, and disposal information
for handling 2,4,5-Tribromophenol.

Hazard Identification and Personal Protective
Equipment (PPE)

2,4,5-Tribromophenol is classified as harmful if swallowed.[1] Due to the limited specific data,
it is prudent to handle it with the same precautions as its better-studied isomer, 2,4,6-
Tribromophenol, which is known to be a skin sensitizer and causes serious eye irritation.[2]
Therefore, a comprehensive PPE strategy is crucial to minimize exposure.

Recommended Personal Protective Equipment:
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e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are mandatory.[3]

e Eye and Face Protection: Safety goggles and a face shield should be used to protect against

splashes and dust.[3]

» Skin and Body Protection: A laboratory coat is required. For operations with a higher risk of

exposure, additional protective clothing should be worn.[3]

e Respiratory Protection: When handling the solid form where dust generation is possible, a

NIOSH-approved particulate filter respirator is necessary. All work with solutions should be

conducted within a certified chemical fume hood to prevent inhalation of vapors.[3]

Quantitative Toxicity and Hazard Data

The following table summarizes the available quantitative toxicity data for 2,4,5-

Tribromophenol and its isomer, 2,4,6-Triboromophenol.

Metric Value Species Route Isomer Reference
Acute Oral Harmful if 2,4,5-
Toxicity swallowed N/A Oral Tribromophen  [1]
(LD50) (Acute Tox. 4) ol
Acute Oral 2,4,6-

o 1486 to _
Toxicity Rat Oral Tribromophen  [3]

>5000 mg/kg

(LD50) ol
Acute >50,000 2,4,6-
Inhalation mg/m3 (4- Rat Inhalation Tribromophen  [3]
(LC50) hour) ol
Aquatic 0.3t05.5 2,4,6-
Toxicity mg/litre (48- Daphnia Tribromophen  [3]
(LC/EC50) hour) ol
Aquatic 0.2t06.8 2,4,6-
Toxicity mg/litre (96- Fish Tribromophen  [3]
(LC50) hour) ol
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Standard Operating Procedure for Safe Handling

Adherence to the following procedural steps is critical for minimizing exposure and ensuring a
safe laboratory environment.

1. Preparation:

Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed and
understood.

Verify that all necessary PPE is available and in good condition.

Ensure that a chemical fume hood and emergency equipment (eyewash station, safety
shower) are accessible and operational.

. Handling:

Conduct all weighing and transfer operations of solid 2,4,5-Tribromophenol within a
chemical fume hood to control dust.

For handling solutions, remain within the fume hood.
Avoid all personal contact with the substance, including inhalation of dust or vapors.[4]
Do not eat, drink, or smoke in the handling area.[4]
Keep containers securely sealed when not in use.[4]
. Cleanup and Disposal:
Wash hands thoroughly with soap and water after handling.[4]
Decontaminate all work surfaces after use.

Dispose of waste, including contaminated PPE, as hazardous chemical waste in accordance
with local, state, and federal regulations.[5]

For spills, follow the emergency spill response protocol outlined below.
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Emergency Spill Response

Immediate and appropriate action is necessary in the event of a spill to prevent exposure and
environmental contamination.

o Small Spills:

Evacuate and ventilate the immediate area.

[¢]

o Don the appropriate PPE as listed above.

o If the spill involves a solid, dampen the material with a suitable solvent like alcohol to
prevent dust generation.[6]

o Carefully transfer the spilled material into a sealed, labeled container for hazardous waste
disposal.[6]

o Use absorbent paper dampened with a solvent to clean the spill area.[6]

o Place all contaminated materials, including absorbent paper and gloves, into a vapor-tight
plastic bag for disposal as hazardous waste.[3]

o Large Spills:
o Evacuate the area immediately.

o Contact your institution's Environmental Health and Safety (EHS) office or emergency
response team.

Logical Workflow for Safe Handling of 2,4,5-
Tribromophenol
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Preparation
- Review SDS
- Don PPE
- Verify Fume Hood

Handling
- Work in Fume Hood
- Avoid Contact
- Keep Containers Sealed

Cleanup & Disposal Spill Response
- Decontaminate Surfaces - Evacuate & Ventilate
- Dispose of Waste - Don PPE
- Wash Hands - Contain & Clean

Click to download full resolution via product page
Caption: Safe handling workflow for 2,4,5-Tribromophenol.

First Aid Measures

« Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
any contaminated clothing.[3]

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or
water. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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